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Compound of Interest

Methyl 5-bromopyridine-2-
Compound Name:
carboxylate

Cat. No.: B1661943

An In-depth Technical Guide to the Physical Properties of Methyl 5-bromopyridine-2-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is fundamental. This guide provides a
detailed overview of the physical properties of Methyl 5-bromopyridine-2-carboxylate, a key
intermediate in organic synthesis.

Core Physical and Chemical Data

Methyl 5-bromopyridine-2-carboxylate is a halogenated pyridine derivative. Its core physical
and chemical properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value Citations
Molecular Formula C7HeBrNO2 [1112][3]
Molecular Weight 216.03 g/mol [2][3]
Appearance White to pale cream or pale o

yellow crystals or powder
Melting Point 98.0-105.0 °C [1]
Solubility Soluble in water. [4]
CAS Number 29682-15-3 [1][2]

Spectroscopic and Analytical Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of Methyl 5-

bromopyridine-2-carboxylate.

Spectroscopic Data

Details

Citations

(400 MHz, DMSO-de): & 8.86
(d, J=1.9 Hz, 1H), 8.28 (dd,

1H NMR J=8.4, 2.4 Hz, 1H), 8.00 (d, [4]
J=8.4 Hz, 1H), 3.89 (s, 3H)
ppm.
Data available in spectral

13C NMR [2][5]

databases.

Mass Spectrometry

m/z 216.14 (M+).

[4]

Infrared (IR)

KBr pellet technique can be

used for analysis.

[2]

Assay (GC)

=298.0%

[1]

Experimental Protocols
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The determination of the physical properties of Methyl 5-bromopyridine-2-carboxylate
involves standard analytical techniques.

Synthesis and Purification

A common synthetic route to Methyl 5-bromopyridine-2-carboxylate involves the
esterification of 5-bromopyridine-2-carboxylic acid.[4][6] A general procedure is as follows:

o 5-bromopyridine-2-carboxylic acid is dissolved in anhydrous methanol at 0 °C.[4]
e Thionyl chloride is added dropwise to the solution.[4]

e The reaction mixture is then warmed to room temperature and subsequently heated to 50 °C
for 12 hours.[4]

e The reaction progress is monitored by thin-layer chromatography (TLC) and liquid
chromatography-mass spectrometry (LC-MS).[4]

e Upon completion, the reaction mixture is concentrated under reduced pressure.[4]

e The resulting residue is quenched with a saturated sodium bicarbonate solution, and the
solid product is collected by filtration.[4]

» Further purification can be achieved by silica gel column chromatography using a
hexane:ethyl acetate gradient.[7]

Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
Methyl 5-bromopyridine-2-carboxylate.
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Workflow for Synthesis and Characterization
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Synthesis and Characterization Workflow
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Safety and Handling

Methyl 5-bromopyridine-2-carboxylate is classified with the following hazards:
o Causes skin irritation (H315).[2]

o Causes serious eye irritation (H319).[2]

» May cause respiratory irritation (H335).[2]

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. Work should be conducted in a well-ventilated
area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1661943#methyl-5-bromopyridine-2-carboxylate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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